Cas no 56543-05-6 (Diethyl 2,3-O-isopropylidene-D-tartrate)

• Product Name: Diethyl 2,3-O-isopropylidene-D-tartrate
• CAS No: 56543-05-6
• MF: C₁₁H₁₈O₆
• MW: 246.257024288177
• CID: 1081128
• PubChem ID: 774790
• Update Time: 2025-04-20

Diethyl 2,3-O-isopropylidene-D-tartrate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,3-O-isopropylidene-D-tartrate
• (4S,5R)-diethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate
• CS-0198430
• Diethyl (4S,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate
• 4,5-DIETHYL (4R,5S)-2,2-DIMETHYL-1,3-DIOXOLANE-4,5-DICARBOXYLATE
• 56543-05-6
• diethyl (4R,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate
• cis-Diethyl 2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylate

• Inchi： 1S/C11H18O6/c1-5-14-9(12)7-8(10(13)15-6-2)17-11(3,4)16-7/h7-8H,5-6H2,1-4H3/t7-,8+
• InChI Key： MCNKHXZIPATURB-OCAPTIKFSA-N
• SMILES： O1[C@@H](C(=O)OCC)[C@@H](C(=O)OCC)OC1(C)C

Computed Properties

• Exact Mass: 246.11033829g/mol
• Monoisotopic Mass: 246.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 136-140 ºC (10 Torr)
• Flash Point: 120.2±26.0 ºC,
• Solubility: Slightly soluble (6.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals